Cas no 391890-73-6 ((3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one)

(3E)-4-[5-(2,3-Dichlorophenyl)furan-2-yl]but-3-en-2-one is a synthetic organic compound featuring a conjugated enone system linked to a 2,3-dichlorophenyl-substituted furan moiety. This structure imparts notable reactivity, making it a valuable intermediate in medicinal chemistry and material science applications. The presence of the dichlorophenyl group enhances electrophilic character, while the furan and α,β-unsaturated ketone functionalities offer sites for further derivatization, such as Michael additions or cycloadditions. Its rigid aromatic framework contributes to stability, and the compound’s distinct electronic properties may facilitate applications in optoelectronic materials or as a scaffold for bioactive molecule development. Suitable for controlled reactions under inert conditions, it requires handling with appropriate safety precautions due to potential sensitivity.
(3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one structure
391890-73-6 structure
Product Name:(3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one
CAS No:391890-73-6
MF:C14H10Cl2O2
MW:281.13400220871
CID:5853719
PubChem ID:5889585
Update Time:2025-06-29

(3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(5-(2,3-dichlorophenyl)furan-2-yl)but-3-en-2-one
    • 3-Buten-2-one, 4-[5-(2,3-dichlorophenyl)-2-furanyl]-
    • 391890-73-6
    • (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one
    • F0494-0116
    • (E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one
    • AKOS005154063
    • Inchi: 1S/C14H10Cl2O2/c1-9(17)5-6-10-7-8-13(18-10)11-3-2-4-12(15)14(11)16/h2-8H,1H3
    • InChI Key: KVCYUKZEPXMSBM-UHFFFAOYSA-N
    • SMILES: CC(=O)C=CC1=CC=C(C2=CC=CC(Cl)=C2Cl)O1

Computed Properties

  • Exact Mass: 280.0057849g/mol
  • Monoisotopic Mass: 280.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Boiling Point: 411.5±45.0 °C(Predicted)

(3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one Pricemore >>

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Additional information on (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one

Introduction to Compound CAS No. 391890-73-6: (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one

(3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one (CAS No. 391890-73-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring and a dichlorophenyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one is particularly noteworthy due to its conjugated double bonds and the presence of electron-withdrawing groups. These structural elements can influence the compound's electronic properties, solubility, and reactivity, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has focused on the potential of (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. These findings have sparked interest in further exploring its mechanisms of action and potential therapeutic applications.

In the context of anti-inflammatory research, (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition can help reduce inflammation in various disease models, making it a promising candidate for the treatment of inflammatory disorders.

Regarding anti-cancer properties, preliminary studies have indicated that (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one can induce apoptosis in cancer cells through the activation of caspase pathways. This mechanism suggests that the compound may have potential as a chemotherapeutic agent for various types of cancer.

In addition to its biological activities, the synthetic route to produce (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one has been optimized to improve yield and purity. Advanced synthetic methods such as transition-metal catalysis and microwave-assisted synthesis have been employed to enhance the efficiency of the production process. These advancements have made it possible to produce larger quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one

Clinical trials are currently underway to evaluate the safety and efficacy of (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one in treating various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, (3E)-4-[5-(2,3-dichlorophenyl)furan-2-yl]but-3-en-2-one (CAS No. 391890-73-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.

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